Cas no 2172260-38-5 (5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine)

5-Methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine is a specialized triazole derivative featuring a unique structural framework with a 1,2,3-triazole core substituted by a methyl group at the 5-position and an aminomethyl group at the 4-position. The pentan-3-yl moiety at the 1-position enhances its lipophilicity, potentially improving membrane permeability in biological applications. This compound is of interest in medicinal chemistry and drug discovery due to its versatile scaffold, which can serve as a building block for pharmacologically active molecules. Its well-defined structure and functional groups make it suitable for further derivatization, enabling the development of novel bioactive agents or ligands for targeted studies.
5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine structure
2172260-38-5 structure
Product Name:5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2172260-38-5
MF:C9H18N4
MW:182.266021251678
CID:5567603
PubChem ID:165593133
Update Time:2025-10-29

5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-1595505
    • [5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
    • 2172260-38-5
    • 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine
    • Inchi: 1S/C9H18N4/c1-4-8(5-2)13-7(3)9(6-10)11-12-13/h8H,4-6,10H2,1-3H3
    • InChI Key: FEJHXIJSTBYLTK-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(CN)N=N1)C(CC)CC

Computed Properties

  • Exact Mass: 182.153146591g/mol
  • Monoisotopic Mass: 182.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.7Ų

5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1595505-0.05g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
0.05g
$1080.0 2023-07-10
Enamine
EN300-1595505-0.1g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
0.1g
$1131.0 2023-07-10
Enamine
EN300-1595505-0.25g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
0.25g
$1183.0 2023-07-10
Enamine
EN300-1595505-0.5g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
0.5g
$1234.0 2023-07-10
Enamine
EN300-1595505-1.0g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
1.0g
$1286.0 2023-07-10
Enamine
EN300-1595505-2.5g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
2.5g
$2520.0 2023-07-10
Enamine
EN300-1595505-5.0g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
5.0g
$3728.0 2023-07-10
Enamine
EN300-1595505-10.0g
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
10.0g
$5528.0 2023-07-10
Enamine
EN300-1595505-50mg
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
50mg
$707.0 2023-09-23
Enamine
EN300-1595505-100mg
[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
2172260-38-5
100mg
$741.0 2023-09-23

5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine Related Literature

Additional information on 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172260-38-5)

5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2172260-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a triazole ring and a pentan-3-yl side chain contributes to its unique chemical properties, making it a subject of extensive research for its pharmacological activity and synthetic utility.

The triazole moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and bioavailability. In particular, the 1,2,3-triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The substitution pattern in 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine introduces additional complexity, which may influence its interactions with biological targets. The methyl group at the 5-position of the triazole ring and the pentan-3-yl chain at the 1-position could modulate the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the triazole ring in 5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine may interact with specific amino acid residues in protein targets, potentially leading to inhibitory effects on key enzymes or receptors involved in disease pathways. The pentan-3-yl side chain, being hydrophobic in nature, could facilitate membrane penetration and improve oral bioavailability.

In the context of drug development, the synthesis of analogs derived from 5-methyl-1-(pentan-3-y l)-1H -1 ,2 ,3 -triazol -4 - ylmethanamine represents a promising strategy to optimize pharmacological properties. Modifications to the triazole core or the alkyl chain can be explored to fine-tune activity against specific therapeutic targets. For instance, replacing the methyl group with other functional groups or varying the length of the pentan chain could alter receptor binding affinity and selectivity.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its structural features. The triazole moiety, known for its stability under various conditions, makes it an attractive candidate for formulations requiring prolonged activity. Additionally, the presence of a flexible alkyl chain suggests versatility in polymer chemistry and surface modification applications.

From a synthetic chemistry perspective, 5-methyl -1 -(pentan -3 - yl) -1 H -1 ,2 ,3 -triazol -4 - ylmethanamine (CAS No. 2172260 -38 -5) exemplifies the intricate balance between molecular complexity and synthetic accessibility. Modern synthetic methodologies have enabled efficient construction of its framework using transition metal-catalyzed reactions and multi-step sequences. These advances not only facilitate large-scale production but also allow for rapid diversification of analog libraries for high-throughput screening.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the evaluation of compounds like 5-methyl -1 -(pentan -3 - yl) -1 H -1 ,2 ,3 -triazol -4 - ylmethanamine. Predictive models can identify optimal substitution patterns based on structural data from known active compounds (SAR), guiding experimental design with minimal trial-and-error approaches. This synergy between computational tools and experimental validation underscores the importance of interdisciplinary collaboration in modern pharmaceutical research.

In conclusion,5-methyl -1 -(pentan -3 - yl) -1 H -1 ,2 ,3 -triazol -4 - ylmethanamine (CAS No. 2172260 -38 -5) represents a versatile compound with broad applications across multiple scientific domains. Its unique structural features—particularly the interplay between the triazole ring and pentan side chain—offer opportunities for innovation in drug design as well as industrial applications requiring functionalized organic molecules.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.